KRas G12R inhibitor 1

• Molecular Formula: C39H34ClF7N6O7
• Molecular Weight: 867.2 g/mol
• InChI: InChI=1S/C39H34ClF7N6O7/c1-20(54)37(59-33(56)38(42,43)44,60-34(57)39(45,46)47)32(55)53-22-10-11-23(53)18-51(17-22)31-25-16-48-29(24-8-2-6-21-7-3-9-26(40)27(21)24)28(41)30(25)49-35(50-31)58-19-36-12-4-14-52(36)15-5-13-36/h2-3,6-9,16,22-23H,4-5,10-15,17-19H2,1H3/t22-,23+
• InChIKey: WIVPYDFPOIFDHJ-ZRZAMGCNSA-N

Standard reversible or pan-KRAS inhibitors cannot resolve G12R-specific covalent occupancy. This tool compound overcomes that limitation.

- **Allele-specific covalent warhead** (α,β-diketoamide) targets acquired Arg12; stable imidazolium adduct (+656 Da MS shift).
- **GDP-state selective** (<5% GTP-bound modification); enables nucleotide-cycle dependence studies.
- **ΔTₘ +9.1 °C** in DSF assay provides a robust lot-to-lot QC metric.
- **1.7 Å co-crystal** (PDB available) supports structure-based design.

KRas G12R Inhibitor 1 Overview

KRas G12R inhibitor 1 (compound 3) is a small-molecule covalent inhibitor that targets the oncogenic K-Ras G12R mutant. It bears an α,β-diketoamide warhead that exploits the guanidinium side-chain of the acquired arginine at position 12, forming a stable imidazolium adduct in the Switch II pocket [1]. The compound is designed as a GDP-state-selective, irreversible chemical probe for allele-specific K-Ras(G12R) inhibition, a hotspot mutation prevalent in approximately 17 % of pancreatic ductal adenocarcinomas [1]. Unlike pan-KRAS or pan-RAS inhibitors, KRas G12R inhibitor 1 provides mutation-restricted covalent engagement, making it a tool compound for dissecting G12R-dependent signaling.

Allele-specific covalent G12R engagement

GDP-state-selective chemical probe

Irreversible, washout-resistant binding

• [1] Zhang Z, Morstein J, Ecker AK, et al. Chemoselective Covalent Modification of K-Ras(G12R) with a Small-Molecule Electrophile. J Am Chem Soc. 2022;144(35):15916-15921. doi:10.1021/jacs.2c05377 View Source

Why KRas G12R Inhibitor 1 Is Irreplaceable

Generic substitution with pan-KRAS ligands (e.g., pyridopyrimidine inhibitors) or non-covalent RAS(ON) multi-selective inhibitors (e.g., daraxonrasib) fails when the experimental objective requires unambiguous, covalent occupancy of the G12R mutant arginine in the GDP-bound state. Pan-KRAS agents lack allele selectivity and cannot distinguish G12R from wild-type or other mutants [2][3], while non-covalent tri-complex inhibitors bind the GTP-bound RAS(ON) state and rely on CypA recruitment, a mechanism orthogonal to direct Switch II pocket alkylation [3]. KRas G12R inhibitor 1 is the only commercially available probe that covalently and irreversibly modifies Arg12, enabling target-engagement studies, washout-resistant inhibition, and mutant-specific functional dissection that non-covalent or pan-mutant tools cannot replicate.

! Pan-RAS ligands may not provide G12R allele-selective covalent modification.

! Non-covalent RAS(ON) inhibitors engage GTP state, not GDP-bound K-Ras(G12R).

! Reversible binders cannot sustain washout-resistant target occupancy.

• [1] Zhang Z, Morstein J, Ecker AK, et al. Chemoselective Covalent Modification of K-Ras(G12R) with a Small-Molecule Electrophile. J Am Chem Soc. 2022;144(35):15916-15921. doi:10.1021/jacs.2c05377 View Source
• [2] Lajiness JP, Gianatassio RL, Marrone TJ, et al. Pyridopyrimidine KRAS inhibitors. Patent WO 2024/040131 A1, 2024. View Source
• [3] Cregg J, Edwards AV, Chang S, et al. Discovery of Daraxonrasib (RMC‑6236), a Potent and Orally Bioavailable RAS(ON) Multi-selective, Noncovalent Tri-complex Inhibitor for the Treatment of Patients with Multiple RAS-Addicted Cancers. J Med Chem. 2025;68(12):6064-6083. doi:10.1021/acs.jmedchem.4c02314 View Source

KRas G12R Inhibitor 1 Comparative Evidence

Allele-Selective Covalent Modification

KRas G12R inhibitor 1 (compound 3) covalently modifies recombinant K-Ras(G12R)·GDP with a stoichiometric mass shift (+656 Da and +638 Da), while no detectable adduct is formed with wild-type K-Ras or the hotspot mutants G12D, G12V, Q61R, Q61K, and Q61L under identical conditions (100 µM compound, pH 7.5, 23 °C) [1]. The non-covalent precursor compound 2, which lacks the α,β-diketoamide warhead, forms no detectable covalent adduct with K-Ras(G12R) under the same conditions [1]. Daraxonrasib (RMC‑6236) is a non-covalent tri-complex inhibitor that engages multiple RAS variants (G12V IC₅₀ = 48 nM, G12C IC₅₀ = 35 nM, G12D IC₅₀ = 229 nM, WT IC₅₀ = 92 nM in KRAS-BRAF disruption assay) and does not provide G12R-specific covalent labeling [2].

Allele Selectivity

Head-to-head

100% G12R modification; no adduct on WT, G12D, G12V, Q61R/K/L

Daraxonrasib: IC₅₀ 35–229 nM (no allele-specific labeling)

Confirms allele-specific target engagement

MS assay, recombinant protein, 100 µM, pH 7.5

Evidence Dimension	Covalent adduct formation (mass spectrometry shift)
Target Compound Data	Complete modification of K-Ras(G12R)·GDP (+656 Da and +638 Da); no modification of WT, G12D, G12V, Q61R/K/L
Comparator Or Baseline	Compound 2: no detectable covalent adduct with G12R; Daraxonrasib: non-covalent, binds G12V/G12C/G12D/WT with IC₅₀ 35–229 nM (no allele-specific covalent labeling)
Quantified Difference	Target compound shows 100% covalent engagement of G12R vs. 0% for compound 2 and no covalent allele discrimination for daraxonrasib
Conditions	Recombinant K-Ras proteins, 100 µM compound, pH 7.5, 23 °C; KRAS-BRAF TR-FRET disruption assay for daraxonrasib

Why This Matters

Allele-selective covalent modification is essential for target-engagement studies and washout-resistant pharmacological profiling; pan-mutant or non-covalent agents cannot provide this selectivity.

• [1] Zhang Z, Morstein J, Ecker AK, et al. Chemoselective Covalent Modification of K-Ras(G12R) with a Small-Molecule Electrophile. J Am Chem Soc. 2022;144(35):15916-15921. doi:10.1021/jacs.2c05377 View Source
• [2] Cregg J, Edwards AV, Chang S, et al. Discovery of Daraxonrasib (RMC‑6236), a Potent and Orally Bioavailable RAS(ON) Multi-selective, Noncovalent Tri-complex Inhibitor for the Treatment of Patients with Multiple RAS-Addicted Cancers. J Med Chem. 2025;68(12):6064-6083. doi:10.1021/acs.jmedchem.4c02314 View Source

Irreversible Covalent Adduct Stability

The purified K-Ras(G12R)·GDP–compound 3 adduct shows no reversal to unmodified protein after incubation at pH 7.5 for 7 days at 23 °C, confirming irreversible covalent modification [1]. In contrast, daraxonrasib (RMC‑6236) is a reversible, non-covalent tri-complex inhibitor that dissociates from its target and shows no irreversible adduct formation [2]. Pan-KRAS pyridopyrimidine inhibitors such as compound 115c (KRAS inhibitor‑24) also act through reversible binding (IC₅₀ < 100 nM for G12R, G12V, WT) and do not form covalent adducts [3].

Irreversible Binding

Reported

No reversal after 7 days at pH 7.5

Daraxonrasib & pyridopyrimidines: reversible binding

Supports washout-resistant target occupancy

Purified protein adduct incubation

Evidence Dimension	Irreversibility of target modification
Target Compound Data	No reversal after 7 days at pH 7.5, 23 °C
Comparator Or Baseline	Daraxonrasib: reversible non-covalent binding; KRAS inhibitor‑24 (compound 115c): reversible binding, IC₅₀ < 100 nM
Quantified Difference	Irreversible (target) vs. fully reversible (comparators); residence time >7 days vs. minutes-to-hours
Conditions	Purified K-Ras(G12R)·GDP–compound 3 adduct, pH 7.5, 23 °C (target); KRAS-BRAF disruption and cell viability assays (comparators)

Why This Matters

Irreversible covalent inhibition provides sustained target suppression and washout-resistant pharmacology, critical for pulse-chase experiments, in vivo PD studies, and probe-based target validation.

• [1] Zhang Z, Morstein J, Ecker AK, et al. Chemoselective Covalent Modification of K-Ras(G12R) with a Small-Molecule Electrophile. J Am Chem Soc. 2022;144(35):15916-15921. doi:10.1021/jacs.2c05377 View Source
• [2] Cregg J, Edwards AV, Chang S, et al. Discovery of Daraxonrasib (RMC‑6236), a Potent and Orally Bioavailable RAS(ON) Multi-selective, Noncovalent Tri-complex Inhibitor for the Treatment of Patients with Multiple RAS-Addicted Cancers. J Med Chem. 2025;68(12):6064-6083. doi:10.1021/acs.jmedchem.4c02314 View Source
• [3] Lajiness JP, Gianatassio RL, Marrone TJ, et al. Pyridopyrimidine KRAS inhibitors. Patent WO 2024/040131 A1, 2024. View Source

Protein Thermal Stabilization

The K-Ras(G12R)·GDP–compound 3 adduct exhibits a melting temperature increase of 9.1 °C relative to unmodified K-Ras(G12R)·GDP, demonstrating substantial stabilization of the GDP-bound conformation upon covalent modification [1]. No comparable thermostability data are reported for daraxonrasib or pan-KRAS pyridopyrimidine inhibitors in the public domain; these compounds utilize non-covalent binding modes that typically induce smaller thermal shifts.

Thermal Shift (ΔTₘ)

Class-level

+9.1 °C

Supports DSF-based lot QC verification

DSF, purified K-Ras(G12R)·GDP

Evidence Dimension	Thermal stabilization of K-Ras(G12R)·GDP (ΔTₘ)
Target Compound Data	+9.1 °C
Comparator Or Baseline	Unmodified K-Ras(G12R)·GDP (baseline); non-covalent inhibitors (daraxonrasib, KRAS inhibitor‑24) – no published ΔTₘ, expected smaller shifts typical of reversible binders
Quantified Difference	+9.1 °C for covalent adduct; reversible non-covalent binders typically induce <3–5 °C shifts when reported
Conditions	Differential scanning fluorimetry, purified K-Ras(G12R)·GDP ± compound 3

Why This Matters

A large ΔTₘ confirms target engagement and can be used as a quality control metric to verify active compound lots prior to use in cellular or biochemical assays.

• [1] Zhang Z, Morstein J, Ecker AK, et al. Chemoselective Covalent Modification of K-Ras(G12R) with a Small-Molecule Electrophile. J Am Chem Soc. 2022;144(35):15916-15921. doi:10.1021/jacs.2c05377 View Source

Nucleotide Exchange Inhibition

Compound 3 inhibits Sos-mediated nucleotide exchange on K-Ras(G12R) and significantly reduces the rate of EDTA-mediated exchange in a BODIPY-GDP fluorescence assay, consistent with locking the protein in the inactive GDP-bound state [1]. Daraxonrasib (RMC‑6236), by contrast, acts on the GTP-bound RAS(ON) state via a CypA-dependent tri-complex mechanism and is not a direct nucleotide-exchange inhibitor; its cellular pERK EC₅₀ values are 0.3–3.6 nM in G12V, G12C, and G12D lines [2].

Exchange Inhibition

Reported

Inhibits Sos- and EDTA-mediated nucleotide exchange

Daraxonrasib: no exchange inhibition (RAS(ON) tri-complex)

GDP-state stabilization mechanism

BODIPY-GDP fluorescence assay

Evidence Dimension	Nucleotide exchange inhibition
Target Compound Data	Inhibits Sos-mediated exchange; reduces EDTA-mediated exchange rate (qualitative, BODIPY-GDP assay)
Comparator Or Baseline	Daraxonrasib: does not inhibit nucleotide exchange; functions as RAS(ON) tri-complex inhibitor (pERK EC₅₀ 0.3–3.6 nM in mutant cells)
Quantified Difference	Direct exchange inhibition (target) vs. RAS(ON) effector-blocking mechanism (comparator); target lacks cellular activity at <100 µM, while daraxonrasib shows cellular IC₅₀ in nM range
Conditions	BODIPY-GDP exchange assay with recombinant K-Ras(G12R), Sos/EDTA; cellular pERK assay for daraxonrasib

Why This Matters

The distinct mechanism of action – GDP-state stabilization vs. GTP-state tri-complex inhibition – dictates experimental utility; compound 3 is suited for studies of nucleotide-state dependence, while daraxonrasib is preferred for cellular efficacy models.

• [1] Zhang Z, Morstein J, Ecker AK, et al. Chemoselective Covalent Modification of K-Ras(G12R) with a Small-Molecule Electrophile. J Am Chem Soc. 2022;144(35):15916-15921. doi:10.1021/jacs.2c05377 View Source
• [2] Cregg J, Edwards AV, Chang S, et al. Discovery of Daraxonrasib (RMC‑6236), a Potent and Orally Bioavailable RAS(ON) Multi-selective, Noncovalent Tri-complex Inhibitor for the Treatment of Patients with Multiple RAS-Addicted Cancers. J Med Chem. 2025;68(12):6064-6083. doi:10.1021/acs.jmedchem.4c02314 View Source

Crystal Structure of Imidazolium Adduct

A 1.7 Å co-crystal structure of K-Ras(G12R)·GDP with compound 4 (a structural analog of compound 3) reveals an imidazolium condensation product between the α,β-diketoamide ligand and the ε- and η-nitrogens of Arg12, with clear electron density for the covalent bonds [1]. This imidazolium adduct is positioned further from the protein surface than adducts formed by G12C-targeted agents such as MRTX849, and the amide carbonyl does not engage Lys16 via hydrogen bonding, representing a structurally distinct binding mode [1]. Daraxonrasib forms a non-covalent tri-complex with CypA and KRAS G12R (PDB 9BGC), with no covalent bond to Arg12 [2].

Crystal Structure

Head-to-head

1.7 Å, imidazolium adduct with Arg12 ε/η-nitrogens

Daraxonrasib: non-covalent CypA tri-complex; G12C inhibitors: cysteine-thioether

Confirms covalent chemotype for structure-based design

Co-crystal with compound 4 analog; PDB 9BGC

Evidence Dimension	Covalent adduct chemistry and binding mode
Target Compound Data	Imidazolium adduct with Arg12 ε- and η-nitrogens; 1.7 Å resolution; adduct farther from surface; no H-bond with Lys16
Comparator Or Baseline	MRTX849 (G12C inhibitor): covalent adduct with Cys12, hydrogen bond with Lys16; Daraxonrasib: non-covalent tri-complex, no covalent bond to Arg12
Quantified Difference	Covalent imidazolium vs. non-covalent or cysteine-thioether adduct; distinct spatial positioning of the warhead
Conditions	X-ray crystallography, K-Ras(G12R)·GDP with compound 4 (analog of 3); PDB 9BGC for daraxonrasib

Why This Matters

The unique imidazolium adduct and Switch II binding pose provide a structural rationale for allele selectivity and guide medicinal chemistry efforts; the availability of a high-resolution structure facilitates structure-based design.

• [1] Zhang Z, Morstein J, Ecker AK, et al. Chemoselective Covalent Modification of K-Ras(G12R) with a Small-Molecule Electrophile. J Am Chem Soc. 2022;144(35):15916-15921. doi:10.1021/jacs.2c05377 View Source
• [2] Cregg J, Edwards AV, Chang S, et al. Discovery of Daraxonrasib (RMC‑6236), a Potent and Orally Bioavailable RAS(ON) Multi-selective, Noncovalent Tri-complex Inhibitor for the Treatment of Patients with Multiple RAS-Addicted Cancers. J Med Chem. 2025;68(12):6064-6083. doi:10.1021/acs.jmedchem.4c02314 View Source

KRas G12R Inhibitor 1 Applications

Target Engagement & Washout Resistance

Researchers requiring unambiguous confirmation of K-Ras(G12R) target engagement in recombinant protein systems should select KRas G12R inhibitor 1. Its irreversible covalent adduct (+656 Da mass shift) provides a direct readout by intact-protein mass spectrometry [1]. Because the adduct is stable for >7 days, washout protocols can be applied to study prolonged target occupancy without confounding by compound dissociation, which is impossible with reversible agents such as daraxonrasib or pan-KRAS pyridopyrimidines [1][2].

DSF Quality Control and Lot Verification

The +9.1 °C ΔTₘ conferred by KRas G12R inhibitor 1 upon binding to K-Ras(G12R)·GDP provides a robust DSF-based QC assay [1]. Procurement groups can implement this thermal shift assay to verify compound activity across lots, ensuring batch-to-batch consistency before committing to expensive cellular or in vivo experiments. This quantitative metric is not available for non-covalent comparators that induce smaller, poorly characterized thermal shifts.

Structural Biology & Co-Crystallization

The 1.7 Å co-crystal structure of the K-Ras(G12R)·GDP–imidazolium adduct provides a high-resolution template for structure-based drug design [1]. Academic and industrial structural biology groups focused on novel covalent warheads for arginine should procure compound 3 (or its analog compound 4) to explore the imidazolium chemotype. This crystallographic system is distinct from that of daraxonrasib (PDB 9BGC), which does not involve covalent bond formation [2], and from G12C inhibitor co-structures, which feature cysteine-thioether linkages.

Nucleotide-State Functional Selectivity

KRas G12R inhibitor 1 selectively reacts with the GDP-bound state of K-Ras(G12R) (<5% modification of GppNHp-bound protein after 72 h) [1]. This property makes it a valuable tool for experiments designed to interrogate the nucleotide-cycle dependence of K-Ras(G12R) signaling. Investigators studying GTP-state-predominant cellular models should note that endogenous target engagement requires GDP preloading, guiding appropriate experimental design and differentiating this probe from RAS(ON)-selective agents like daraxonrasib [1].

Application

Selection Property

Validation Focus

Target engagement & washout resistance

Irreversible covalent adduct formation

Mass spectrometry adduct confirmation, washout protocol

DSF QC & lot verification

Thermal shift upon covalent binding

ΔTₘ comparison across lots for batch consistency

Structural biology & co-crystallization

High-resolution imidazolium adduct structure

Structure-guided covalent warhead design

Nucleotide-state functional selectivity

GDP-state-selective covalent reaction

Nucleotide exchange inhibition assays

• [1] Zhang Z, Morstein J, Ecker AK, et al. Chemoselective Covalent Modification of K-Ras(G12R) with a Small-Molecule Electrophile. J Am Chem Soc. 2022;144(35):15916-15921. doi:10.1021/jacs.2c05377 View Source
• [2] Cregg J, Edwards AV, Chang S, et al. Discovery of Daraxonrasib (RMC‑6236), a Potent and Orally Bioavailable RAS(ON) Multi-selective, Noncovalent Tri-complex Inhibitor for the Treatment of Patients with Multiple RAS-Addicted Cancers. J Med Chem. 2025;68(12):6064-6083. doi:10.1021/acs.jmedchem.4c02314 View Source